Cas no 34632-89-8 (1-chlorohexa-2,4-diene)

1-Chlorohexa-2,4-diene is a chlorinated diene compound with the molecular formula C₆H₉Cl, featuring conjugated double bonds at the 2- and 4-positions. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in Diels-Alder reactions, polymerization, or functional group transformations. The presence of both chlorine and diene moieties allows for selective modifications, making it valuable in fine chemical and pharmaceutical manufacturing. Its conjugated system enhances stability while maintaining electrophilic character at the chlorine site. The compound is typically handled under inert conditions due to potential sensitivity to light and air. Proper storage and handling are essential to preserve its reactivity and purity.

1-chlorohexa-2,4-diene structure

Product Name:1-chlorohexa-2,4-diene

CAS No:34632-89-8

MF:C₆H₉Cl

MW:116.588660955429

MDL:MFCD19232122

CID:1469313

PubChem ID:642180

Update Time:2025-11-02

1-chlorohexa-2,4-diene Chemical and Physical Properties

Names and Identifiers

- 1-chlorohexa-2,4-diene
- 2,4-hexadiene, 1-chloro-
- LogP
- (2E,4E)-1-chlorohexa-2,4-diene
- DTXSID90956128
- OGAKEJHVQRBQLA-UHFFFAOYSA-N
- 1-Chloro-2,4-hexadiene
- 34632-89-8
- MDL： MFCD19232122
- Inchi： 1S/C6H9Cl/c1-2-3-4-5-6-7/h2-5H,6H2,1H3
- InChI Key： OGAKEJHVQRBQLA-UHFFFAOYSA-N
- SMILES： ClCC=CC=CC

Computed Properties

Exact Mass: 116.03937
Monoisotopic Mass: 116.0392780g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 72.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
XLogP3: 2.3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-chlorohexa-2,4-diene Pricemore >>

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